Cas no 896349-29-4 (methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate structure

896349-29-4 structure

Product Name:methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

CAS No:896349-29-4

MF:C₁₉H₂₁NO₃S₂

MW:375.504942655563

CID:6590031

PubChem ID:7266823

Update Time:2024-01-02

methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
- AKOS024659692
- methyl 2-(2-(methylthio)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- 896349-29-4
- F2553-0150
- methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
- methyl 2-[(2-methylsulfanylbenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[[2-(methylthio)benzoyl]amino]-, methyl ester
- Inchi： 1S/C19H21NO3S2/c1-23-19(22)16-12-8-4-3-5-11-15(12)25-18(16)20-17(21)13-9-6-7-10-14(13)24-2/h6-7,9-10H,3-5,8,11H2,1-2H3,(H,20,21)
- InChI Key： AVUNOOKVCDKNSO-UHFFFAOYSA-N
- SMILES： C12CCCCCC=1C(C(OC)=O)=C(NC(=O)C1=CC=CC=C1SC)S2

Computed Properties

Exact Mass: 375.09628588g/mol
Monoisotopic Mass: 375.09628588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 487
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 109Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 494.2±45.0 °C(Predicted)
pka: 12.20±0.20(Predicted)

methyl 2-2-(methylsulfanyl)benzamido-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2553-0150-2μmol	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2553-0150-5μmol	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2553-0150-10μmol	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2553-0150-20μmol	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2553-0150-1mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2553-0150-2mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2553-0150-3mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2553-0150-4mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2553-0150-5mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2553-0150-10mg	methyl 2-[2-(methylsulfanyl)benzamido]-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate	896349-29-4	90%+	10mg	$79.0	2023-05-16